![molecular formula C22H19N3O5S B2574508 (Z)-methyl 2-(2-((2-(1,3-dioxoisoindolin-2-yl)acetyl)imino)-5,7-dimethylbenzo[d]thiazol-3(2H)-yl)acetate CAS No. 1321948-93-9](/img/structure/B2574508.png)
(Z)-methyl 2-(2-((2-(1,3-dioxoisoindolin-2-yl)acetyl)imino)-5,7-dimethylbenzo[d]thiazol-3(2H)-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is an organic molecule with several functional groups, including an isoindoline group, a thiazole group, and an imino group. Isoindolines are a type of heterocyclic compound that are found in many biologically active molecules. Thiazoles are aromatic sulfur and nitrogen-containing rings that are also common in various natural products and pharmaceuticals. The imino group suggests the presence of a carbon-nitrogen double bond .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The isoindoline could potentially be formed through a cyclization reaction, while the thiazole and imino groups could be introduced through condensation reactions .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The isoindoline and thiazole rings would contribute to the compound’s aromaticity, while the imino group would likely have a polar character .Chemical Reactions Analysis
The compound’s reactivity would be influenced by its functional groups. The isoindoline and thiazole rings might undergo electrophilic substitution reactions, while the imino group could potentially participate in addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, its solubility would be affected by the polarity of its functional groups, and its stability could be influenced by the aromaticity of its rings .Scientific Research Applications
Anti-Inflammatory Applications
One significant application of derivatives related to this compound is in the synthesis of novel anti-inflammatory agents. For instance, a series of derivatives synthesized through the cyclocondensation of N-substituted benzylidene/methylene-2-(1,3-dioxo isoindolin-2-yl) acetohydrazide with mercapto succinic acid demonstrated promising anti-inflammatory activity in both in vitro and in vivo models. These compounds were also subjected to ulcerogenic toxicity studies to assess their safety profile, showing good gastrointestinal safety among selected compounds (Nikalje, Hirani, & Nawle, 2015).
Anticancer Potential
Another area of application involves the anticancer potential of thiazolidinone derivatives. A novel synthesis and computational studies of a specific thiazolidinone derivative indicated moderate anticancer activity. This research highlights the utility of the thiazolidinone ring, which is known for its broad biological activities, including anticancer properties. The structure of the compound was elucidated using spectral analysis and X-ray crystallography, alongside computational optimization (Mabkhot et al., 2019).
Aldose Reductase Inhibition
Derivatives of the chemical compound have been synthesized and evaluated as inhibitors of aldose reductase, a key enzyme involved in diabetic complications. A study revealed that these derivatives exhibited significant inhibitory potency against aldose reductase, suggesting their potential as novel drugs for treating diabetic complications. The structural basis for their selectivity and binding modes was explored through docking and molecular dynamics simulations, providing insights into the design of more effective inhibitors (Ali et al., 2012).
Anticonvulsant Activity
Research into the synthesis and evaluation of indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide has shown significant anticonvulsant activity against standard screens. These findings suggest the compound's derivatives as potential anticonvulsant agents, with in silico studies including molecular docking providing further evidence of their mechanism of action (Nath et al., 2021).
Future Directions
properties
IUPAC Name |
methyl 2-[2-[2-(1,3-dioxoisoindol-2-yl)acetyl]imino-5,7-dimethyl-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O5S/c1-12-8-13(2)19-16(9-12)24(11-18(27)30-3)22(31-19)23-17(26)10-25-20(28)14-6-4-5-7-15(14)21(25)29/h4-9H,10-11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXFPIVZFYCHOKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)N(C(=NC(=O)CN3C(=O)C4=CC=CC=C4C3=O)S2)CC(=O)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.